Cas no 2413896-59-8 (1-Azetidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester
• CAS No: 2413896-59-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5815770
• PubChem ID: 146050122
• Update Time: 2025-10-18

1-Azetidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester
• Tert-butyl 3-(1-methylpyrazol-3-yl)azetidine-1-carboxylate
• tert-butyl 3-(1-methyl-1H-pyrazol-3-yl)azetidine-1-carboxylate
• EN300-7547481
• 2413896-59-8

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-7-9(8-15)10-5-6-14(4)13-10/h5-6,9H,7-8H2,1-4H3
• InChI Key： DDEKRFAIVJXCBP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 351.0±35.0 °C(Predicted)
• pka: 2.23±0.10(Predicted)

Additional information on 1-Azetidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester

Introduction to 1-Azetidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester (CAS No. 2413896-59-8) and Its Emerging Applications in Chemical Biology

The compound 1-Azetidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester, identified by its CAS number 2413896-59-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of both azetidine and pyrazole moieties in its molecular framework endows it with distinct chemical properties that make it a valuable scaffold for drug discovery and mechanistic studies.

At the heart of this compound's appeal lies its dual functionality. The azetidine ring provides a constrained three-membered lactam core, which is known to enhance binding affinity and metabolic stability in drug candidates. Meanwhile, the pyrazole moiety introduces additional hydrogen bonding capabilities and electronic tunability, making it an ideal candidate for modulating biological targets. The ester group at the 1-position further enhances its solubility and reactivity, allowing for facile modifications through hydrolysis or transesterification reactions. These structural attributes have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that exhibit inhibitory activity against key biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The pyrazole-fused azetidine scaffold has emerged as a particularly potent motif in this context. For instance, studies have demonstrated that derivatives of this class can selectively inhibit enzymes like tyrosine kinases and cyclooxygenases, which are central to disease pathogenesis. The compound under discussion (CAS No. 2413896-59-8) is no exception, showing promise as a lead structure for further optimization.

One of the most compelling aspects of this molecule is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling cascades, and their dysregulation is often associated with various diseases. By targeting specific kinases, compounds like this one can modulate downstream signaling pathways to elicit therapeutic effects. Preliminary computational studies have suggested that the pyrazole moiety can interact with the ATP-binding pocket of kinases through hydrogen bonding and hydrophobic interactions, while the azetidine ring provides additional contacts that stabilize the binding conformation. These interactions are further reinforced by the ester group, which can engage in polar interactions or undergo metabolic conversion to reveal different functional groups.

The synthesis of this compound presents an interesting challenge due to the need to introduce both the azetidine and pyrazole moieties in a regioselective manner. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions, nucleophilic substitutions, and protecting group strategies. However, recent advances in transition-metal-catalyzed cross-coupling reactions have provided more efficient pathways to construct these complex scaffolds. For example, palladium-catalyzed C-H activation has enabled direct functionalization of aromatic rings within the pyrazole moiety without extensive pre-functionalization steps. Such methodologies not only streamline the synthesis but also allow for greater structural diversity in derivative libraries.

Beyond its potential as an enzyme inhibitor, this compound has also shown promise as a scaffold for developing small-molecule probes for biochemical assays. The ability to derivatize both the azetidine and pyrazole moieties allows researchers to attach fluorophores or affinity tags for high-throughput screening applications. Such probes can be used to identify novel interactors or validate targets in complex biological systems. Moreover, the stability provided by the dimethylethyl ester group ensures that the compound remains intact under various assay conditions while maintaining its bioactivity.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Initial pharmacokinetic studies suggest that derivatives of this class exhibit reasonable oral bioavailability and metabolic stability in preclinical models. The ester group, while providing reactivity for derivatization purposes, also contributes to metabolic clearance via hydrolysis by esterases or oxidation by cytochrome P450 enzymes (CYPs). These findings are valuable for designing next-generation analogs with improved pharmacokinetic properties.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques such as molecular dynamics simulations (MD), quantum mechanical calculations (QM), and docking studies have been instrumental in understanding how this molecule interacts with biological targets at an atomic level. By predicting binding affinities and identifying key interaction hotspots, computational methods accelerate the design process significantly compared to traditional trial-and-error approaches alone.

In conclusion,1-Azetidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester (CAS No. 2413896-59-8) represents a versatile scaffold with broad applications across chemical biology research programs aimed at developing novel therapeutics against debilitating diseases such as cancer or inflammatory disorders where kinase inhibition plays an important role . Its unique structural features make it an attractive starting point for medicinal chemists seeking innovative solutions through rational drug design approaches combined with cutting-edge synthetic methodologies alongside advanced computational tools . As research progresses , we anticipate seeing more derivatives based on similar scaffolds emerge from academic labs into clinical development pipelines , offering new hope along with tangible benefits .